Cas no 78647-50-4 (5'-N-ETHYLCARBOXAMIDO- ADENOSINE)

• Product Name: 5'-N-ETHYLCARBOXAMIDO- ADENOSINE
• CAS No: 78647-50-4
• MF: C₁₂H₁₆N₆O₄
• MW: 308.293241500854
• CID: 874761
• PubChem ID: 6610317
• Update Time: 2025-04-19

5'-N-ETHYLCARBOXAMIDO- ADENOSINE Chemical and Physical Properties

Names and Identifiers

• 5'-N-ETHYLCARBOXAMIDO- ADENOSINE
• 5'-N-ETHYLCARBOXAMIDOADENOSINE
• 78647-50-4
• (2R,3R,4S,5S)-5-(6-amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
• KBio3_000460
• Bio2_000230
• (2R,3R,4S,5S)-5-(6-Amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxytetrahydrofuran-2-carboxamide
• KBioGR_000230
• Bio2_000710
• KBio2_005366
• KBio3_000459
• HMS1361L12
• IDI1_033980
• KBio2_002798
• (2R,3R,4S,5S)-5-(6-aminopurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
• KBioSS_000230
• KBio2_000230

• Inchi： 1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7+,8-,12+/m1/s1
• InChI Key： JADDQZYHOWSFJD-ZWADGADFSA-N
• SMILES： O1[C@@H](C(NCC)=O)[C@@H]([C@@H]([C@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 308.12330301g/mol
• Monoisotopic Mass: 308.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 148Ų

5'-N-ETHYLCARBOXAMIDO- ADENOSINE Security Information

• Hazard Category Code： 28
• Safety Instruction： 22-26-36-45
• Hazardous Material Identification：